Cas no 189197-69-1 (Ro 48-8071 fumarate)
Ro 48-8071 fumarate Chemical and Physical Properties
Names and Identifiers
-
- Ro 48-8071 fumarate
- Ro 48-8071 (fumarate)
- Ro-48-8071 fumarate
- (4-Bromophenyl)[2-fluoro-4-[[6-(methyl-2-propen-1-ylamino)hexyl]oxy]phenyl]methanone (2E)-2-butenedioate (1:1)
- Aids163155
- Aids-163155
- Ro 48-8071 fumarate salt
- OSC Inhibitor, Ro 48-8071
- Methanone, (4-bromophenyl)[2-fluoro-4-[[6-(methyl-2-propenylamino)hexyl]oxy]phenyl]-,(2E)-2-butenedioate
- (4-((6-(allyl(methyl)amino)hexyl)oxy)-2-fluorophenyl)(4-bromophenyl)methanone fumarate Ro48-8071
- C23H27BrFNO2.C4H4O4
- BCP13405
- 4012AH
- BC600684
- A14321
- [4'-[6-(Allylmethylamino)hexyloxy]-4-bromo-2'-fluorobenzophenone fumarate (1:1)
- (4-Bromophenyl)[2-fluoro-4-[[6-(methyl-2-propen-1-ylamino)hexyl]oxy]phenyl]methanone
- (4-((6-(Allyl(methyl)amino)hexyl)oxy)-2-fluor
-
- MDL: MFCD18432703
- Inchi: 1S/C23H27BrFNO2.C4H4O4/c1-3-14-26(2)15-6-4-5-7-16-28-20-12-13-21(22(25)17-20)23(27)18-8-10-19(24)11-9-18;5-3(6)1-2-4(7)8/h3,8-13,17H,1,4-7,14-16H2,2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: XCYAYLWZCRGKDS-WLHGVMLRSA-N
- SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])C(C1C([H])=C([H])C(=C([H])C=1F)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C([H])=C([H])[H])=O.O([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 14
- Complexity: 587
- Topological Polar Surface Area: 104
Experimental Properties
- Melting Point: 90-92.7 °C
- Solubility: H2O: >5 mg/mL at ~60 °C
Ro 48-8071 fumarate Security Information
- WGK Germany:3
- Safety Instruction: 22-24/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Ro 48-8071 fumarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci18790-10mg |
Ro 48-8071 fumarate |
189197-69-1 | 98% | 10mg |
¥554.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci18790-50mg |
Ro 48-8071 fumarate |
189197-69-1 | 98% | 50mg |
¥2105.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci18790-100mg |
Ro 48-8071 fumarate |
189197-69-1 | 98% | 100mg |
¥3322.00 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R45650-10mg |
Ro 48-8071 fumarate |
189197-69-1 | 10mg |
¥486.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R45650-5mg |
Ro 48-8071 fumarate |
189197-69-1 | 5mg |
¥316.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R45650-50mg |
Ro 48-8071 fumarate |
189197-69-1 | 50mg |
¥1396.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R45650-100mg |
Ro 48-8071 fumarate |
189197-69-1 | 100mg |
¥2786.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R45650-25mg |
Ro 48-8071 fumarate |
189197-69-1 | 25mg |
¥1066.0 | 2021-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CP258-25mg |
Ro 48-8071 fumarate |
189197-69-1 | 98+% | 25mg |
1446CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CP258-5mg |
Ro 48-8071 fumarate |
189197-69-1 | 98+% | 5mg |
559CNY | 2021-05-07 |
Ro 48-8071 fumarate Suppliers
Ro 48-8071 fumarate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on Ro 48-8071 fumarate
Introduction to Compound with CAS No. 189197-69-1 and Product Name *Ro 48-8071 fumarate*
Compound with the CAS number *189197-69-1* and the product name *Ro 48-8071 fumarate* represent significant advancements in the field of pharmaceutical chemistry and drug development. These compounds have garnered considerable attention due to their unique chemical properties and potential therapeutic applications. In this comprehensive overview, we delve into the structural characteristics, pharmacological effects, and the latest research findings associated with these substances.
The molecular structure of *Ro 48-8071 fumarate* is meticulously designed to interact with biological targets in a highly specific manner. The compound features a fumarate salt form, which enhances its solubility and bioavailability, making it an attractive candidate for oral administration. This structural attribute is particularly crucial in drug design, as it ensures efficient absorption and distribution within the body.
Recent studies have highlighted the pharmacological profile of *Ro 48-8071 fumarate*, demonstrating its potential in modulating various biological pathways. Research indicates that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, *Ro 48-8071 fumarate* has shown potential in addressing metabolic disorders. Preliminary clinical trials have suggested that this compound may help in regulating blood glucose levels and improving insulin sensitivity. These findings are particularly relevant in the context of rising prevalence of type 2 diabetes worldwide. The mechanism by which *Ro 48-8071 fumarate* exerts its metabolic effects involves enhancing glucose uptake in peripheral tissues and improving pancreatic beta-cell function.
The synthesis of *Ro 48-8071 fumarate* involves complex chemical processes that require precise control over reaction conditions and purification techniques. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of catalytic processes and green chemistry principles has further optimized the synthesis, reducing environmental impact while maintaining efficiency.
One of the most intriguing aspects of *Ro 48-8071 fumarate* is its potential in oncology research. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cells by disrupting critical signaling pathways involved in cell proliferation and survival. Specifically, it has been observed to interfere with the activity of tyrosine kinases, which are often overexpressed in various malignancies. This targeted approach holds promise for developing more effective and less toxic cancer therapies.
The development of *Ro 48-8071 fumarate* as a therapeutic agent has been supported by extensive preclinical studies conducted using both in vitro and in vivo models. These studies have provided valuable insights into its safety profile, dosing requirements, and potential side effects. The results from these trials have been instrumental in guiding clinical trial design and ensuring that patients receive safe and effective treatments.
In conclusion, compound with CAS No. *189197-69-1* and product name *Ro 48-8071 fumarate* represent a significant breakthrough in pharmaceutical chemistry with diverse therapeutic applications. Its unique chemical properties, coupled with promising preclinical findings, position it as a valuable candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action, we can anticipate even broader applications for this innovative compound.
189197-69-1 (Ro 48-8071 fumarate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)